N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-[4-(diethylamino)-2-hydroxyphenyl]methylideneamino]-5-methyl-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C16H21N5O2/c1-4-21(5-2)13-7-6-12(15(22)9-13)10-17-20-16(23)14-8-11(3)18-19-14/h6-10,22H,4-5H2,1-3H3,(H,18,19)(H,20,23)/b17-10+
• InChI Key: GDOZRPJUBBRPNX-LICLKQGHSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)C=NNC(=O)C2=NNC(=C2)C)O
• Isomeric SMILES: CCN(CC)C1=CC(=C(C=C1)/C=N/NC(=O)C2=NNC(=C2)C)O
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, also known as DEHP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DEHP is a pyrazole derivative that has been synthesized through various methods and has shown promising results in pre-clinical studies.

Mechanism of Action

The mechanism of action of N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide is not fully understood. However, it has been suggested that N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in cancer cell growth, inflammation, and neurodegeneration.
Biochemical and physiological effects:
N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has also been shown to reduce the production of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in animal models. Furthermore, N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has been shown to protect neurons from oxidative stress and inflammation, which are known to contribute to neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has several advantages for lab experiments, including its low toxicity and high solubility in water and organic solvents. However, N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has limited stability in solution and may require special storage conditions to maintain its activity.

Future Directions

For research include investigating the pharmacokinetics and pharmacodynamics of N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide, identifying its molecular targets, and evaluating its efficacy in clinical trials. Additionally, N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide may have potential applications in other fields of scientific research, such as drug delivery and material science.
In conclusion, N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide is a pyrazole derivative that has shown potential therapeutic applications in various fields of scientific research. N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has been synthesized through various methods and has exhibited promising results in pre-clinical studies. Further research is needed to fully understand the mechanism of action and therapeutic potential of N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide.

Synthesis Methods

N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has been synthesized through various methods, including the reaction of 4-(diethylamino)-2-hydroxybenzaldehyde and 3-methyl-1H-pyrazole-5-carbohydrazide in the presence of a catalyst. Another method involves the reaction of 4-(diethylamino)-2-hydroxybenzaldehyde with hydrazine hydrate followed by the addition of 3-methyl-1H-pyrazole-5-carboxylic acid hydrazide.

Scientific Research Applications

N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has shown potential therapeutic applications in various fields of scientific research, including cancer therapy, antimicrobial activity, anti-inflammatory activity, and neuroprotection. N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has been shown to inhibit the growth of cancer cells in pre-clinical studies, making it a promising candidate for cancer therapy. N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has also exhibited antimicrobial activity against various bacterial strains and anti-inflammatory activity in animal models. Furthermore, N'-[4-(diethylamino)-2-hydroxybenzylidene]-3-methyl-1H-pyrazole-5-carbohydrazide has shown neuroprotective effects in animal models of neurodegenerative diseases.